3-Isothiocyanato-4-methylbenzoic acid
3-Isothiocyanato-4-methylbenzoic acid
Brand Name:
Vulcanchem
CAS No.:
114379-99-6
VCID:
VC20823325
InChI:
InChI=1S/C9H7NO2S/c1-6-2-3-7(9(11)12)4-8(6)10-5-13/h2-4H,1H3,(H,11,12)
SMILES:
CC1=C(C=C(C=C1)C(=O)O)N=C=S
Molecular Formula:
C9H7NO2S
Molecular Weight:
193.22 g/mol
3-Isothiocyanato-4-methylbenzoic acid
CAS No.: 114379-99-6
Cat. No.: VC20823325
Molecular Formula: C9H7NO2S
Molecular Weight: 193.22 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 114379-99-6 |
|---|---|
| Molecular Formula | C9H7NO2S |
| Molecular Weight | 193.22 g/mol |
| IUPAC Name | 3-isothiocyanato-4-methylbenzoic acid |
| Standard InChI | InChI=1S/C9H7NO2S/c1-6-2-3-7(9(11)12)4-8(6)10-5-13/h2-4H,1H3,(H,11,12) |
| Standard InChI Key | LPODZMBNYZGYRV-UHFFFAOYSA-N |
| SMILES | CC1=C(C=C(C=C1)C(=O)O)N=C=S |
| Canonical SMILES | CC1=C(C=C(C=C1)C(=O)O)N=C=S |
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